tert-butyl 4-[bromo(fluoro)methylidene]piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-[bromo(fluoro)methylidene]piperidine-1-carboxylate
• InChI: InChI=1S/C11H17BrFNO2/c1-11(2,3)16-10(15)14-6-4-8(5-7-14)9(12)13/h4-7H2,1-3H3
• InChI Key: IHKPJXGJMVFODG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(=C(F)Br)CC1
• Molecular Formula: C11H17BrFNO2
• Molecular Weight: 294.16 g/mol
• CAS No.: 1107620-26-7

Description

Tert-butyl 4-[bromo(fluoro)methylidene]piperidine-1-carboxylate is a useful research compound. Its molecular formula is C11H17BrFNO2 and its molecular weight is 294.164. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Intermediate in Biologically Active Compounds : It serves as an important intermediate in the synthesis of various biologically active compounds, including crizotinib, a medication used to treat cancer (Kong et al., 2016).
• Key Intermediate in Vandetanib Synthesis : This compound is a key intermediate in the synthesis of Vandetanib, an anti-cancer drug (Wang et al., 2015).
• Involvement in Bromofluorination Reactions : It is used in bromofluorination of double bonds, a chemical reaction important in organic synthesis (Maeda et al., 1987).

Pharmaceutical Research

• Development of Antibacterial and Anthelmintic Agents : Research has been conducted on derivatives of this compound for potential antibacterial and anthelmintic activities (Sanjeevarayappa et al., 2015).
• Synthesis of Nociceptin Antagonists : It has been used in the synthesis of nociceptin antagonists, which are potential therapeutic agents for pain management (Jona et al., 2009).

Chemical Structure and Properties

• Crystal Structure Analysis : Studies have been conducted to determine the crystal structure of related compounds, which is crucial for understanding their chemical properties and potential applications (Didierjean et al., 2004).

Mechanism of Action

Target of Action

Tert-butyl 4-[bromo(fluoro)methylidene]piperidine-1-carboxylate is a complex organic compound that has been identified as a potential precursor to biologically active natural products . .

Mode of Action

It is known that the compound can be used as an intermediate in the synthesis of other compounds, suggesting that it may interact with its targets through chemical reactions to form new compounds .

Biochemical Pathways

The compound is involved in the synthesis of other biologically active compounds, indicating that it may play a role in various biochemical pathways . .

Result of Action

As a potential precursor to biologically active compounds, it may contribute to the biological activity of these compounds .

Synthesis routes and methods

Procedure details

To a solution of tert-butyl 4-oxopiperidine-1-carboxylate (500 mg, 2.52 mmol), triphenylphosphine (808 mg, 3.02 mmol) and tribromofluoromethane (818 mg, 3.02 mmol) in 50 mL of anhydrous THF was added dropwise a solution of diethylzinc (1 M in hexane, 3.02 mL, 3.02 mmol) stirring at r.t. After 2.5 h, the reaction mixture was quenched with MeOH (10 mL), stirred for 30 min., evaporated to dryness in vacuo. Purification was carried out by automated flash liquid chromatography (Horizon™-Biotage) eluting with Petroleum Ether-EtOAc gradient from 95:5:0 to 90:10 to afford the title compound (326 mg).